Chembl4519238
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Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This usually requires access to scientific literature detailing the synthesis process .Molecular Structure Analysis
This involves understanding the arrangement of atoms within the compound. Tools like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It requires knowledge of the compound’s reactivity, stability, and the conditions under which it reacts .Physical and Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
ChEMBL Database and Its Impact on Scientific Research
The ChEMBL Database Evolution
The ChEMBL database is a significant bioactivity database that has evolved over the years to include a vast array of data from medicinal chemistry literature, neglected disease screening, crop protection data, drug metabolism, and disposition data, as well as bioactivity data from patents (Gaulton et al., 2016). Its development showcases the database's expanding utility in providing comprehensive bioactivity information, facilitating the exploration of drug discovery and chemical biology research.
ChEMBL's Role in Drug Discovery
ChEMBL has established itself as a cornerstone in drug discovery by housing over 5.4 million bioactivity measurements for more than 1 million compounds, supporting a wide range of chemical biology and drug discovery research problems. Its accessibility through web interfaces, data downloads, and web services enables researchers to leverage this data in their work, promoting advancements in the field (Gaulton et al., 2011).
Enhancements in ChEMBL Web Services
Significant improvements to the ChEMBL web services have streamlined access to drug discovery data, offering expanded data from the database and new functionalities. This development enables the construction of applications and data processing workflows that are crucial for drug discovery and chemical biology (Davies et al., 2015).
Broadening ChEMBL's Applicability
Efforts to include crop protection bioassay data in ChEMBL have broadened its applicability beyond human health research, demonstrating its potential in agricultural sciences. This inclusivity allows for a more comprehensive exploration of active chemical scaffolds and their potential targets, benefiting a wider range of scientific inquiries (Gaulton et al., 2015).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-2-[11-(4-methoxyphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N6O4/c1-33-18-7-3-16(4-8-18)14-25-22(31)15-30-24(32)28-11-12-29-21(23(28)27-30)13-20(26-29)17-5-9-19(34-2)10-6-17/h3-13H,14-15H2,1-2H3,(H,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXWWJNIRZJHGQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)CN2C(=O)N3C=CN4C(=CC(=N4)C5=CC=C(C=C5)OC)C3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.